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Compound Name: 2,6,11-Trimethyldodecane

CAS No.: 31295-56-4

Cat. No.: B1213657

Get Quote

Executive Summary & Molecular Architecture
Target Molecule: 2,6,11-Trimethyldodecane (

) Class: Methyl-Branched Cuticular Hydrocarbon (MBCH) Biological Context: Found in the
volatilome of social spiders (Stegodyphus dumicola), abdominal glands of carpenter ants
(Camponotus pennsylvanicus), and as a herbivore-induced plant volatile (HIPV).[1][2]

Structural Logic vs. Isoprenoids: It is critical to distinguish this molecule from farnesane (2,6,10-

trimethyldodecane).[1][2]

Farnesane (2,6,10): Derived from Farnesyl Pyrophosphate (FPP) via head-to-tail isoprene

units (

).[1][2]

2,6,11-Trimethyldodecane: Derived from a Leucine-initiated fatty acid synthesis pathway.[1]

[2] The "11-methyl" group corresponds to an iso-branch at the tail, originating from an

isovaleryl-CoA primer, while the internal methyls (2,[1][2] 6) are inserted via methylmalonyl-

CoA during chain elongation.[3][4]
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The Biosynthetic Mechanism: Modified Fatty Acid
Synthesis
The biosynthesis follows a canonical insect hydrocarbon pathway involving four distinct

phases: Priming, Elongation (with Methylation), Reduction, and Oxidative Decarboxylation.[1]

[2]

Phase I: Primer Generation (The "Tail")
The biosynthesis begins not with Acetyl-CoA, but with the catabolism of Leucine.[2]

Transamination: Leucine is converted to

-ketoisocaproate.[3][4]

Decarboxylation: The

-keto acid is decarboxylated to form Isovaleryl-CoA.[3][4]

Significance: This step provides the terminal isopropyl group, creating the 11-methyl

branch (the "iso" tail) of the final dodecane chain.[2]

Phase II: Chain Assembly (Microsomal FAS)
The fatty acid synthase (FAS) complex extends the primer.[1][2] Specificity is controlled by the

ratio of Malonyl-CoA (C2 donor) to Methylmalonyl-CoA (C3 donor).[2][3]

Step 1 (Initiation): Isovaleryl-CoA + Malonyl-CoA

Iso-C7 intermediate.[3][4]

Step 2 (Elongation): Sequential addition of Malonyl-CoA units extends the chain.[2][3]

Step 3 (First Internal Methylation - C6): Incorporation of Methylmalonyl-CoA at a specific

cycle introduces the methyl group at position 6 (relative to the final alkane structure).[2][3]

Step 4 (Second Internal Methylation - C2): A final incorporation of Methylmalonyl-CoA (or

incorporation near the end of the chain) creates the methyl group at position 2.[2][3]
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Result: A C16 fatty acyl-CoA precursor, likely 3,7,12-trimethyltridecanoyl-CoA.[1][2]

Phase III: Termination & Decarboxylation
The fatty acid precursor must be converted to an alkane.[2]

Reduction:Fatty Acyl-CoA Reductase (FAR) reduces the C16 acyl-CoA to its corresponding

aldehyde (3,7,12-trimethyltridecanal).[1][2]

Decarboxylation: An insect-specific cytochrome P450, CYP4G, catalyzes the oxidative

decarbonylation of the aldehyde.[2]

Mechanism:[2][3][5] The C1 carbonyl carbon is removed as

(or formate), and the C2 carbon becomes the C1 of the new alkane chain.[2]

Outcome: The methyl group originally at C3 of the acid shifts to position C2 of the alkane.

[2] The methyl at C7 of the acid becomes C6 of the alkane.[2] The iso-tail (C12 of acid)

remains at C11.[2][3]
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Phase I: Priming

Phase II: Chain Assembly (FAS)

Phase III: Termination
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Caption: Biosynthetic logic flow from amino acid priming to CYP4G-mediated decarbonylation.

Note the origin of the "11-methyl" tail from Leucine.[3][4]
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To confirm this pathway in a target organism (e.g., ant or spider), researchers must validate the

incorporation of precursors and the activity of key enzymes.[1][2]

Protocol A: Stable Isotope Tracking (In Vivo)
Objective: Distinguish between de novo lipogenesis and dietary accumulation, and map the

carbon origin.[2]

Component Reagent Rationale

Primer Tracer Leucine

Tracks the origin of the

terminal iso-branch (C11).[1][3]

[4]

Branch Tracer Methionine

Tracks internal methyl groups

(via SAM -> Propionate ->

Methylmalonyl-CoA route in

some systems) or direct

Propionate.[1][3][4]

Backbone Tracer Acetate
Tracks the elongation of the

main carbon chain.[2][3][4]

Workflow:

Administration: Feed target insects a diet enriched with the labeled tracer (1 mg/g diet) for 72

hours.[2]

Extraction: Anesthetize insects (

C, 10 min). Immerse in HPLC-grade hexane (2 mL per 10 insects) for 5 min to extract
cuticular lipids.[2][3]

Purification: Pass extract through a silica gel micro-column to remove polar lipids.[2] Elute

hydrocarbons with hexane.[2]

Analysis (GC-MS):
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Column: DB-5MS or equivalent non-polar column.[3][4]

SIM Mode: Monitor molecular ion shifts.[2]

Interpretation: A mass shift of +3 Da in the terminal fragment indicates Leucine

incorporation at the tail.[2]

Protocol B: Transcriptomic Correlation (Gene Discovery)
Objective: Identify the specific FAS, FAR, and CYP4G variants responsible for this profile.[1][2]

Tissue Isolation: Dissect epidermal tissues (site of biosynthesis) vs. non-producing tissues

(e.g., muscle).[1][2]

RNA-Seq: Perform differential expression analysis.

Target Filtering: Look for upregulation of:

mFAS (Microsomal Fatty Acid Synthase).[1][2]

ELOVL (Elongation of Very Long Chain Fatty Acids).[1][2]

CYP4G subfamily (Insect-specific decarbonylase).[2][3]

RNAi Knockdown: Synthesize dsRNA targeting the candidate CYP4G.[2] Inject into the

hemocoel.[2] Wait 5-7 days. Analyze cuticular hydrocarbons via GC-MS. A reduction in

2,6,11-trimethyldodecane confirms the gene's role.[1][2]

Quantitative Data Structure
When characterizing the production of 2,6,11-trimethyldodecane, data should be reported

using Kovats Retention Indices (KI) to ensure reproducibility across different GC systems.

Standard Reference Data:
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Parameter Value Notes

Molecular Weight 212.41 g/mol Formula

Kovats Index (DB-5) ~1320 - 1360

Varies slightly by ramp rate;

requires alkane ladder

calibration.[3][4]

Characteristic Ions m/z 43, 57, 183, 197
Diagnostic fragments for

methyl branching.[1][2][3][4]

Boiling Point ~247.8 °C Predicted.[2][3][4][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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